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Compound of Interest

Compound Name: COR170

Cat. No.: B1669433 Get Quote

Technical Support Center: CA-170
Welcome to the technical support center for CA-170. This resource provides researchers,

scientists, and drug development professionals with comprehensive guidance on optimizing the

use of CA-170 in T-cell assays. Below you will find frequently asked questions, detailed

troubleshooting guides, and experimental protocols to ensure the success of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is CA-170 and what is its mechanism of action?

CA-170 is an orally available, small molecule investigational drug designed to function as an

immune checkpoint inhibitor.[1] It primarily targets V-domain Ig Suppressor of T-cell Activation

(VISTA), a key negative regulator of T-cell activation.[1][2] By inhibiting VISTA, CA-170 aims to

restore T-cell proliferation and effector functions.[3] While initially described as a dual inhibitor

of VISTA and PD-L1, some recent studies indicate there may not be direct binding between

CA-170 and PD-L1, suggesting its primary activity is through the VISTA pathway.[2][4][5]

Q2: How should I reconstitute and store CA-170?

Proper storage and handling are critical for maintaining the stability and activity of CA-170.

Reconstitution: For in vitro assays, CA-170 can be dissolved in DMSO.[4][6] The solubility in

DMSO is reported to be greater than 28 mg/mL and up to 72 mg/mL.[4][6]
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Storage:

Powder: Store at -20°C for up to 3 years.[4][6]

Stock Solutions (in DMSO): Aliquot to avoid repeated freeze-thaw cycles. Store at -80°C

for up to 1 year or at -20°C for up to 1 month.[3][6]

Working Solutions: For in vivo experiments, it is recommended to prepare fresh working

solutions on the day of use.[3]

Q3: What is the proposed signaling pathway for CA-170?

CA-170 is understood to block inhibitory signals mediated by the VISTA checkpoint, thereby

restoring T-cell activity. The diagram below illustrates this proposed mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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